Cas no 74459-27-1 (1H-Indole-2,3-dicarboxaldehyde, 1-methyl-)

1H-Indole-2,3-dicarboxaldehyde, 1-methyl- structure
74459-27-1 structure
Product Name:1H-Indole-2,3-dicarboxaldehyde, 1-methyl-
CAS No:74459-27-1
MF:C11H9NO2
MW:187.194662809372
CID:540996
PubChem ID:12584869
Update Time:2025-04-19

1H-Indole-2,3-dicarboxaldehyde, 1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-2,3-dicarboxaldehyde, 1-methyl-
    • 1-methylindole-2,3-dicarbaldehyde
    • 1H-Indole-2,3-dicarboxaldehyde,1-methyl
    • 1-methyl-1H-indole-2,3-carbaldehyde
    • 1-methylindole-2,3-dicarboxaldehyde
    • 2,3-diformyl-1-methylindole
    • 2,3-diformyl-N-methylindole
    • methyl-1 diformyl-2,3 indole
    • 1-methyl-2,3-diformylindole
    • DTXSID90503398
    • 74459-27-1
    • 1-Methyl-1H-indole-2,3-dicarbaldehyde
    • Inchi: 1S/C11H9NO2/c1-12-10-5-3-2-4-8(10)9(6-13)11(12)7-14/h2-7H,1H3
    • InChI Key: CEXLLMKJWFAILS-UHFFFAOYSA-N
    • SMILES: O=CC1=C(C=O)C2C=CC=CC=2N1C

Computed Properties

  • Exact Mass: 187.06300
  • Monoisotopic Mass: 187.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 39.1Ų

Experimental Properties

  • PSA: 39.07000
  • LogP: 1.80330

1H-Indole-2,3-dicarboxaldehyde, 1-methyl- Production Method

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